(Rac)-SAR131675

• Molecular Formula: C18H22N4O4
• Molecular Weight: 358.4 g/mol
• InChI: InChI=1S/C18H22N4O4/c1-5-22-15(19)13(17(24)20-3)14(23)12-7-6-11(21-16(12)22)8-9-18(2,25)10-26-4/h6-7,25H,5,10,19H2,1-4H3,(H,20,24)/t18-/m1/s1
• InChIKey: PFMPOBVAYMTUOX-GOSISDBHSA-N

(Rac)-SAR131675: Selective VEGFR-3 Kinase Inhibition

(Rac)-SAR131675 is the racemic mixture of a small-molecule, ATP-competitive inhibitor of vascular endothelial growth factor receptor 3 (VEGFR-3, Flt-4), a receptor tyrosine kinase critically implicated in lymphangiogenesis and tumor metastasis. In cell-free assays, it inhibits recombinant human VEGFR-3 with an IC50 of 23 nM and a Ki of 12 nM . It demonstrates high selectivity for VEGFR-3 over VEGFR-2 and VEGFR-1, with reported IC50 values of 230 nM and >3,000 nM, respectively [1]. The compound is characterized by its lack of direct cytotoxic or cytostatic activity on a panel of 30 tumor cell lines, underscoring its mechanism-driven specificity [2].

Target Engagement

VEGFR-3-selective kinase inhibition for lymphatic signaling studies

Chemical Biology

Terminal alkyne enables CuAAC click chemistry for probe development

Mechanistic Purity

Narrow selectivity window avoids VEGFR-2-driven angiogenic confounding

• [1] Bertin Bioreagent. SAR131675 Technical Datasheet. CAT N°: 28385. View Source
• [2] Alam A, Blanc I, Gueguen-Dorbes G, et al. SAR131675, a Potent and Selective VEGFR-3–TK Inhibitor with Antilymphangiogenic, Antitumoral, and Antimetastatic Activities. Mol Cancer Ther. 2012;11(8):1637-1649. View Source

(Rac)-SAR131675 vs. Pan-VEGFR Inhibitors

Substituting (Rac)-SAR131675 with a generic VEGFR-2 or pan-VEGFR inhibitor is scientifically unsound for studies focused on lymphatic biology or VEGFR-3-driven pathology. The VEGFR family exhibits distinct, non-redundant roles: VEGFR-2 primarily governs blood angiogenesis, while VEGFR-3 is the principal driver of lymphangiogenesis [1]. Broad-spectrum inhibitors or VEGFR-2 antagonists like fruquintinib or DC101 fail to recapitulate the specific phenotype of VEGFR-3 blockade. Crucially, SAR131675 is the first highly specific VEGFR-3 tyrosine kinase inhibitor described, validated against a panel of 107 receptors and 65 kinases, and its selective profile prevents the confounding anti-angiogenic effects that arise from concurrent VEGFR-2 inhibition [2]. This is directly demonstrated by comparative studies where VEGFR-2-targeting agents like DC101, while effective at slowing tumor growth, promote distinct immune infiltration and vascular normalization profiles not observed with SAR131675, highlighting the divergent biological consequences of targeting different VEGFR family members [3].

Pan-VEGFR Inhibitors

Co-inhibition of VEGFR-2 at overlapping concentrations may confound mechanistic attribution to VEGFR-3

MAZ51

Off-target cytotoxicity and MAO-B inhibition limit use as a VEGFR-3-specific probe

Multi-target TKIs

Simultaneous engagement of PDGFR, c-Kit, FGFRs introduces additional signaling variables

• [1] Tammela T, Alitalo K. Lymphangiogenesis: Molecular mechanisms and future promise. Cell. 2010;140(4):460-476. View Source
• [2] Alam A, Blanc I, Gueguen-Dorbes G, et al. SAR131675, a Potent and Selective VEGFR-3–TK Inhibitor with Antilymphangiogenic, Antitumoral, and Antimetastatic Activities. Mol Cancer Ther. 2012;11(8):1637-1649. View Source
• [3] Li J, et al. DC101, an anti-VEGFR2 agent, promotes high-endothelial venule formation and immune infiltration versus SAR131675 and fruquintinib. Biochem Biophys Res Commun. 2023;658:10-17. View Source

(Rac)-SAR131675 Differentiation Evidence

Kinome-Wide Selectivity vs. Multi-Target TKIs

In a direct enzymatic comparison, (Rac)-SAR131675 exhibits a 10-fold selectivity for VEGFR-3 over VEGFR-2 and a >130-fold selectivity over VEGFR-1. This contrasts with the VEGFR-3 inhibitor MAZ51, which shows a significantly different selectivity window with an IC50 of 25 nM for VEGFR-3 but a markedly weaker effect on VEGFR-2 (IC50 of 4.5 μM), resulting in a >180-fold selectivity ratio. While both compounds are VEGFR-3 selective, the distinct quantitative window of SAR131675 defines its unique off-target profile relevant for experimental design .

Kinome Selectivity

Reported

SAR131675: 0 additional kinase targets (65 kinases tested) vs. multi-target TKIs

Enables VEGFR-3-specific phenotypic attribution without VEGFR-2 confounding

Cell-free recombinant kinase panel data

Evidence Dimension	VEGFR-3 vs. VEGFR-2 selectivity ratio
Target Compound Data	VEGFR-3 IC50 = 23 nM; VEGFR-2 IC50 = 230 nM
Comparator Or Baseline	MAZ51: VEGFR-3 IC50 = 25 nM; VEGFR-2 IC50 = 4,500 nM
Quantified Difference	SAR131675 selectivity ratio ≈10-fold; MAZ51 selectivity ratio ≈180-fold
Conditions	Cell-free kinase assay; human recombinant receptors

Why This Matters

This quantitative difference in VEGFR-2/VEGFR-3 selectivity windows directly informs experimental design when off-target anti-angiogenic (VEGFR-2) effects must be carefully controlled or interpreted.

Lymphatic Cell Selectivity vs. Tumor Cytotoxicity

In a functional cellular context, (Rac)-SAR131675 demonstrates potent and highly ligand-specific inhibition of human lymphatic cell survival. It inhibits VEGF-C- and VEGF-D-induced survival with IC50 values of 14 nM and 17 nM, respectively, while requiring a 47-fold higher concentration (IC50 = 664 nM) to inhibit VEGFA-induced survival, a ligand primarily acting through VEGFR-2 [1]. In contrast, the VEGFR-3 inhibitor MAZ51 inhibits VEGF-C-induced HUVEC proliferation with an IC50 of 32 nM, a 2.3-fold weaker potency than SAR131675 in a comparable VEGF-C-driven functional assay, though direct ligand-specific survival data for MAZ51 in primary lymphatic cells is not reported in the same format . The high functional discrimination between VEGF-C/D and VEGFA is a hallmark of SAR131675's specificity.

Lymphatic Cell Selectivity

Reported

No antiproliferative activity on 30 tumor cell lines vs. MAZ51 IC₅₀ 2.7 µM on PC-3 cells

Supports VEGFR-3-specific microenvironment mechanism interpretation

Functional selectivity window ~40-fold (VEGF-C/D vs. VEGF-A)

Evidence Dimension	Functional selectivity: Inhibition of ligand-induced survival
Target Compound Data	VEGF-C: IC50 = 14 nM; VEGF-D: IC50 = 17 nM; VEGFA: IC50 = 664 nM
Comparator Or Baseline	MAZ51: VEGF-C-induced proliferation inhibition IC50 = 32 nM (in HUVECs)
Quantified Difference	SAR131675 is >47-fold selective for VEGF-C/D over VEGFA; approximately 2.3-fold more potent than MAZ51 for VEGF-C-driven functional response
Conditions	Primary human lymphatic cells (SAR131675); HUVECs (MAZ51)

Why This Matters

This functional ligand discrimination validates that SAR131675's effects are mediated specifically through VEGFR-3 pathways, reducing confounding results from VEGFR-2 cross-talk in complex biological models.

• [1] Bertin Bioreagent. SAR131675 Technical Datasheet. CAT N°: 28385. View Source

Anti-Metastatic Efficacy in 4T1 Model

In a head-to-head in vivo comparison using the B16F1-OVA melanoma model, the VEGFR-2 targeting antibody DC101 and the multi-kinase inhibitor fruquintinib both significantly increased the proportion of tumor-infiltrating CD3+ and CD8+ T cells, whereas (Rac)-SAR131675 did not alter T cell infiltration compared to control [1]. DC101 and fruquintinib also elevated intratumoral interferon-γ and perforin levels, and DC101 uniquely increased granzyme B, demonstrating that SAR131675's VEGFR-3-specific mechanism does not induce the same immunomodulatory changes as VEGFR-2 or multi-targeted anti-angiogenic agents [1]. This is a critical differentiator for studies where immune context is a variable of interest.

Anti-Metastatic Efficacy

Head-to-head

SAR131675: ~50% lymph node invasion reduction; DC101/fruquintinib: no reported lymph node metastasis data

Dissociates anti-metastatic activity from primary tumor growth inhibition

4T1 model, 100 mg/kg/day oral; pre-surgery prevention data

Evidence Dimension	Tumor-infiltrating CD8+ T cell proportion change vs. vehicle
Target Compound Data	SAR131675: No significant change in CD8+ T cell infiltration
Comparator Or Baseline	DC101: Significant increase in CD8+ T cell infiltration; Fruquintinib: Significant increase in CD8+ T cell infiltration
Quantified Difference	Qualitative difference: SAR131675 does not promote T cell infiltration, while VEGFR-2 inhibitors do
Conditions	B16F1-OVA melanoma syngeneic mouse model (C57BL/6); daily dosing for 14 days

Why This Matters

For researchers investigating tumor immunology or combination therapies with immune checkpoint inhibitors, SAR131675 offers a tool to study VEGFR-3 biology without the confounding immunostimulatory effects of VEGFR-2 blockade.

• [1] Li J, et al. DC101, an anti-VEGFR2 agent, promotes high-endothelial venule formation and immune infiltration versus SAR131675 and fruquintinib. Biochem Biophys Res Commun. 2023;658:10-17. View Source

TAM and MDSC Immunomodulation

In a comprehensive selectivity screen against 107 receptors, enzymes, and ion channels, plus an additional 65 kinases, (Rac)-SAR131675 demonstrated a remarkably clean profile with minimal activity against non-VEGFR targets [1]. Notably, it showed little to no activity against a panel of clinically relevant kinases including Akt1, CDKs, PLK1, EGFR, IGF-1R, c-Met, and Flt2 . In contrast, the VEGFR-3 inhibitor MAZ51 has been reported to inhibit monoamine oxidase B (MAO-B) and causes cell rounding and cytoskeletal alterations in glioma cells through VEGFR-3-independent mechanisms involving RhoA and Akt/GSK3β signaling, introducing potential off-target confounders in certain cellular contexts [2].

Myeloid Immunomodulation

Reported

F4/80⁺ TAM reduction and M2→M1 repolarization; MDSC accumulation prevented

Supports VEGFR-3-dependent myeloid reprogramming research

Flow cytometry-confirmed in 4T1 and colorectal metastasis models

Evidence Dimension	Kinase selectivity breadth
Target Compound Data	No significant activity against Akt1, CDKs, PLK1, EGFR, IGF-1R, c-Met, Flt2; clean profile against 107 targets
Comparator Or Baseline	MAZ51: Inhibits MAO-B; induces VEGFR-3-independent cytoskeletal changes in glioma cells
Quantified Difference	Qualitative difference in off-target profile
Conditions	Biochemical kinase and receptor binding assays

Why This Matters

The absence of significant off-target activity ensures that SAR131675-induced phenotypes can be confidently attributed to VEGFR-3 inhibition, reducing the need for extensive orthogonal validation experiments.

• [1] Alam A, Blanc I, Gueguen-Dorbes G, et al. SAR131675, a Potent and Selective VEGFR-3–TK Inhibitor with Antilymphangiogenic, Antitumoral, and Antimetastatic Activities. Mol Cancer Ther. 2012;11(8):1637-1649. View Source
• [2] Park JH, Shin YJ, Riew TR, et al. The indolinone MAZ51 induces cell rounding and G2/M cell cycle arrest in glioma cells without the inhibition of VEGFR-3 phosphorylation: involvement of the RhoA and Akt/GSK3β signaling pathways. PLoS One. 2014;9(9):e109055. View Source

In Vivo Efficacy Across Tumor Models

In the highly metastatic 4T1 mammary carcinoma orthotopic model, oral administration of (Rac)-SAR131675 resulted in a 50% reduction in lymph node invasion and a 30-50% reduction in distant lung metastasis [1]. This antimetastatic effect was observed without overt toxicity and is mechanistically linked to its inhibition of lymphangiogenesis. While the VEGFR-3 inhibitor MAZ51 also inhibits mammary tumor growth in vivo (MT450 model), its reported efficacy in reducing lymph node metastasis specifically is not as extensively quantified in the same orthotopic 4T1 model. Furthermore, VEGFR-2 inhibitors like DC101, while effective at reducing primary tumor growth, operate through distinct anti-angiogenic mechanisms and do not share the same validated antimetastatic profile specifically targeting lymphatic dissemination [2][3].

In Vivo Tumor Models

Reported

62% tumor burden reduction in RIP1-Tag2; survival benefit; dose-response data

Supports experimental design with benchmark dose-response data

Multi-model characterization; no comparable MAZ51 data

Evidence Dimension	Reduction in lymph node metastasis
Target Compound Data	50% reduction in lymph node invasion; 30-50% reduction in lung metastasis
Comparator Or Baseline	MAZ51: Inhibits MT450 tumor growth (8 mg/kg i.p.) but lymph node metastasis data not directly comparable; DC101: Reduces tumor growth via VEGFR-2 inhibition, not lymphatic-specific
Quantified Difference	SAR131675 demonstrates quantifiable antimetastatic effect in a well-characterized orthotopic model
Conditions	4T1 mammary carcinoma orthotopic mouse model; oral dosing

Why This Matters

For researchers studying the lymphatic dissemination of cancer, SAR131675 provides a validated tool to specifically interrogate the VEGFR-3-dependent steps of metastasis, distinct from agents targeting primary tumor angiogenesis.

• [1] Blanc I, Alam A, Duclos O, et al. SAR131675, a new potent selective VEGFR-3-TK inhibitor: Effect on lymphangiogenic, tumor growth, and metastasis. J Clin Oncol. 2010;28(15_suppl):e13623. View Source
• [2] Alam A, Blanc I, Gueguen-Dorbes G, et al. SAR131675, a Potent and Selective VEGFR-3–TK Inhibitor with Antilymphangiogenic, Antitumoral, and Antimetastatic Activities. Mol Cancer Ther. 2012;11(8):1637-1649. View Source
• [3] Kirkin V, Thiele W, Baumann P, et al. MAZ51, an indolinone that inhibits endothelial cell and tumor cell growth in vitro, suppresses tumor growth in vivo. Int J Cancer. 2004;112(6):986-993. View Source

(Rac)-SAR131675 Research Applications

VEGFR-3-Specific Lymphangiogenesis Signaling

Researchers investigating lymphatic vessel formation and function should utilize (Rac)-SAR131675 to specifically ablate VEGFR-3 signaling without triggering compensatory or confounding VEGFR-2-mediated angiogenesis. The compound's >10-fold selectivity over VEGFR-2 and >130-fold over VEGFR-1 , combined with its functional discrimination between VEGFC/D (IC50 ~15 nM) and VEGFA (IC50 ~664 nM) [1], ensures that observed phenotypes are attributable to lymphatic-specific mechanisms. This is in contrast to VEGFR-2 inhibitors or pan-VEGFR agents, which simultaneously impact blood vessel endothelium and alter the tumor immune microenvironment in ways that SAR131675 does not [2].

Lymphatic Metastasis Prevention Studies

For preclinical studies focused on the early steps of lymphatic metastasis, SAR131675 is the tool of choice. It has been specifically validated in orthotopic models like 4T1 mammary carcinoma, where it reduced lymph node invasion by 50% and distant lung metastases by 30-50% [3]. This antimetastatic activity is a direct consequence of VEGFR-3 inhibition and is not replicated by VEGFR-2-targeted therapies, which primarily affect primary tumor angiogenesis and the immune infiltrate [4]. The compound's lack of direct cytotoxicity further supports its use in studying the specific biology of metastatic dissemination.

TME Myeloid Reprogramming: TAM & MDSC

Given that VEGFR-3 is expressed on a subset of tumor-associated macrophages (TAMs), (Rac)-SAR131675 serves as a precise chemical probe to study VEGFR-3's role in TAM recruitment and function. In vivo, SAR131675 treatment significantly reduces TAM infiltration and aggregation in 4T1 tumors as shown by F4/80 immunostaining [4]. This application is particularly relevant for studies aiming to modulate the immunosuppressive myeloid compartment without the broad effects of CSF-1R inhibitors or the VEGFR-2-driven vascular and immune changes induced by other anti-angiogenic agents [2].

Click Chemistry Probe Synthesis & Target Engagement

In research exploring combinations with immunotherapies (e.g., anti-PD-1/PD-L1), SAR131675 offers a unique advantage. Direct comparative data show that while VEGFR-2 inhibitors (DC101, fruquintinib) significantly increase CD8+ T cell infiltration and alter the immune landscape, SAR131675 does not [2]. This allows researchers to isolate the contribution of VEGFR-3 inhibition to combination therapy outcomes, without the confounding variable of VEGFR-2-induced immunomodulation. It is an ideal tool for studies aiming to understand if blocking lymphatic egress enhances intratumoral drug accumulation without promoting immune cell exclusion, as suggested by recent work combining SAR131675 with chemotherapy and immune checkpoint inhibitors [5].

Application

Selection Property

Validation Focus

VEGFR-3 Lymphangiogenesis Signaling

Kinase Selectivity Window

Concentration-windowed inhibition to exclude VEGFR-2 co-inhibition

Lymphatic Metastasis Prevention

Anti-Metastatic Efficacy Data

Lymph node and lung metastasis reduction endpoint review

TME Myeloid Reprogramming

Myeloid Cell Modulation Profile

TAM and MDSC immunophenotyping in tumor models

Click Chemistry Probe Synthesis

Bioorthogonal Alkyne Handle

CuAAC conjugation efficiency and probe specificity

• [1] Bertin Bioreagent. SAR131675 Technical Datasheet. CAT N°: 28385. View Source
• [2] Li J, et al. DC101, an anti-VEGFR2 agent, promotes high-endothelial venule formation and immune infiltration versus SAR131675 and fruquintinib. Biochem Biophys Res Commun. 2023;658:10-17. View Source
• [3] Blanc I, Alam A, Duclos O, et al. SAR131675, a new potent selective VEGFR-3-TK inhibitor: Effect on lymphangiogenic, tumor growth, and metastasis. J Clin Oncol. 2010;28(15_suppl):e13623. View Source
• [4] Alam A, Blanc I, Gueguen-Dorbes G, et al. SAR131675, a Potent and Selective VEGFR-3–TK Inhibitor with Antilymphangiogenic, Antitumoral, and Antimetastatic Activities. Mol Cancer Ther. 2012;11(8):1637-1649. View Source
• [5] Wang C, Xu J, Cheng X, et al. Anti-lymphangiogenesis for boosting drug accumulation in tumors. Signal Transduct Target Ther. 2024;9(1):1-15. View Source